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Compound of Interest

Compound Name:
Dioctyldecyl isophorone

diisocyanate

Cat. No.: B573659 Get Quote

An in-depth analysis of "Dioctyldecyl isophorone diisocyanate" reveals a chemical

substance with specific properties and a limited public footprint, primarily within chemical

databases and regulatory systems. This guide serves to consolidate the available technical

information for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Dioctyldecyl isophorone diisocyanate is identified by the CAS number 185529-25-3.[1][2] It

has a molecular formula of C48H94N2O4 and a molecular weight of 763.3 g/mol .[1][2] The

compound is also known by synonyms such as Dioctyldecyl IPDI and Monoderm U-18.[2]

While detailed experimental data on this specific molecule is not widely published, its core

structure is based on Isophorone diisocyanate (IPDI), a well-characterized aliphatic

diisocyanate.[3][4] IPDI itself is a cycloaliphatic diisocyanate known for its use in the production

of light-stable and weather-resistant polyurethanes.[3][4] The "dioctyldecyl" modification

suggests the addition of two octyldecyl chains, significantly increasing its molecular weight and

likely altering its physical properties, such as increasing hydrophobicity.

Below is a summary of the key quantitative data for Dioctyldecyl isophorone diisocyanate
and its parent compound, Isophorone diisocyanate.
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Property
Dioctyldecyl isophorone
diisocyanate

Isophorone diisocyanate
(IPDI)

CAS Number 185529-25-3[1][2] 4098-71-9[3][5][6][7]

Molecular Formula C48H94N2O4[1][2] C12H18N2O2[3][7][8][9]

Molecular Weight 763.3 g/mol [1][2] 222.28 g/mol [6][7][10]

IUPAC Name

2-octyldecyl N-[[1,3,3-trimethyl-

5-(2-

octyldecoxycarbonylamino)cycl

ohexyl]methyl]carbamate[2]

5-isocyanato-1-

(isocyanatomethyl)-1,3,3-

trimethylcyclohexane[3]

Synthesis and Reactivity
The synthesis of Dioctyldecyl isophorone diisocyanate is not explicitly detailed in publicly

available literature. However, the synthesis of the parent molecule, IPDI, is well-documented

and typically involves the phosgenation of isophorone diamine.[3][11] It is plausible that

Dioctyldecyl isophorone diisocyanate is synthesized through a derivative pathway, where

the isocyanate groups of IPDI react with an octyldecyl alcohol.

The reactivity of isocyanates is characterized by their reaction with nucleophiles, particularly

compounds containing active hydrogen atoms such as alcohols, amines, and water.[6] This

reactivity is the basis for the formation of polyurethanes. In the context of drug development,

this reactivity can be harnessed for crosslinking biopolymers or creating drug delivery systems.

Potential Applications in Drug Development
While direct applications of Dioctyldecyl isophorone diisocyanate in drug development are

not documented, the parent compound, IPDI, has been explored in this field. For instance, IPDI

has been used as a crosslinking agent for gelatin to create a carrier for controlled drug release.

[12] The study demonstrated that crosslinking gelatin with IPDI altered its solubility and swelling

properties, enabling controlled release of a model drug, 5-Fluorouracil.[12]

The inclusion of long alkyl chains in "Dioctyldecyl isophorone diisocyanate" would likely

enhance its hydrophobic character. This property could be leveraged in the design of drug

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.osha.gov/chemicaldata/369
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130253.htm
https://www.eastharbourgroup.com/storage/download-files/isophorone-diisocyanate-ipdi/Isophorone-Diisocyanate-IPDI-TDS-70-V3.pdf
https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.eastharbourgroup.com/storage/download-files/isophorone-diisocyanate-ipdi/Isophorone-Diisocyanate-IPDI-TDS-70-V3.pdf
https://www.vencorex.com/wp-content/uploads/2018/03/pds-ipdi-isophorone-diisocyanate-march-2016-eng.pdf
https://www.fishersci.ca/shop/products/isophorone-diisocyanate-mixture-isomers-98-thermo-scientific/p-7046268
https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130253.htm
https://www.eastharbourgroup.com/storage/download-files/isophorone-diisocyanate-ipdi/Isophorone-Diisocyanate-IPDI-TDS-70-V3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isophorone-diisocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://patents.google.com/patent/CN103145586A/en
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130253.htm
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.researchgate.net/publication/261362465_Evaluation_of_isophorone_diisocyanate_crosslinked_gelatin_as_a_carrier_for_controlled_delivery_of_drugs
https://www.researchgate.net/publication/261362465_Evaluation_of_isophorone_diisocyanate_crosslinked_gelatin_as_a_carrier_for_controlled_delivery_of_drugs
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


delivery systems for hydrophobic drugs or for creating more stable and less water-swellable

biomaterial matrices.

Experimental Protocols
Detailed experimental protocols for "Dioctyldecyl isophorone diisocyanate" are not

available. However, a general understanding of the methodologies used for related compounds

can be inferred from the literature on IPDI.

Synthesis of Isophorone Diisocyanate (General Overview): A common method for synthesizing

IPDI involves the reaction of isophorone diamine with phosgene or a phosgene equivalent like

triphosgene.[3][11] The reaction is typically carried out in an organic solvent, and the product is

purified by distillation.[3][11]

Crosslinking of Gelatin with Isophorone Diisocyanate (Example Protocol): A study on IPDI-

crosslinked gelatin for drug delivery provides insight into a potential application.[12] In this

research, gelatin was crosslinked with IPDI to modify its properties for controlled drug release.

The resulting material was analyzed using various techniques including FT-IR and proton NMR

for chemical structure, thermal analysis for stability, and in vitro studies to assess drug release

kinetics.[12]

Logical Relationships and Workflows
The potential utility of Dioctyldecyl isophorone diisocyanate in a research and development

context, particularly for drug delivery, can be visualized as a logical workflow. This process

would begin with the synthesis and characterization of the compound, followed by its

application in creating a drug delivery system, and culminating in the evaluation of the system's

performance.
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Caption: A conceptual workflow for the development of a drug delivery system using

Dioctyldecyl isophorone diisocyanate.

In conclusion, while "Dioctyldecyl isophorone diisocyanate" is a recognized chemical entity

with a specific CAS number and molecular weight, detailed technical information and its

applications, particularly in drug development, are not extensively documented in public

literature. Its properties can be inferred from its parent compound, Isophorone diisocyanate,

suggesting potential as a hydrophobic crosslinker in biomaterials and drug delivery systems.

Further research would be necessary to fully elucidate its characteristics and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [precision.fda.gov]

2. Dioctyldecyl IPDI | C48H94N2O4 | CID 71587601 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Isophorone diisocyanate - Wikipedia [en.wikipedia.org]

4. ISOPHORONE DIISOCYANATE - Ataman Kimya [atamanchemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b573659?utm_src=pdf-body-img
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/product/b573659?utm_src=pdf-custom-synthesis
https://precision.fda.gov/ginas/app/ui/substances/65559a6c-af0d-4d92-a19c-08d62b157f61
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyldecyl-IPDI
https://en.wikipedia.org/wiki/Isophorone_diisocyanate
https://www.atamanchemicals.com/isophorone-diisocyanate_u25130/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. osha.gov [osha.gov]

6. Isophorone diisocyanate | 4098-71-9 [chemicalbook.com]

7. eastharbourgroup.com [eastharbourgroup.com]

8. vencorex.com [vencorex.com]

9. Isophorone diisocyanate, mixture of isomers, 98% | Fisher Scientific [fishersci.ca]

10. Isophorone diisocyanate | C12H18N2O2 | CID 169132 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. CN103145586A - Synthetic method of isophorone diisocyanate - Google Patents
[patents.google.com]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. ["Dioctyldecyl isophorone diisocyanate" CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573659#dioctyldecyl-isophorone-diisocyanate-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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